Cas no 2122526-51-4 (3-3-(trifluoromethyl)pyridin-2-ylpropanenitrile)
2122526-51-4 structure
Product Name:3-3-(trifluoromethyl)pyridin-2-ylpropanenitrile
CAS No:2122526-51-4
MF:C9H7F3N2
MW:200.160492181778
CID:6463145
PubChem ID:165860330
Update Time:2024-01-15
3-3-(trifluoromethyl)pyridin-2-ylpropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-3-(trifluoromethyl)pyridin-2-ylpropanenitrile
- 2122526-51-4
- EN300-1942866
- 3-[3-(trifluoromethyl)pyridin-2-yl]propanenitrile
-
- Inchi: 1S/C9H7F3N2/c10-9(11,12)7-3-2-6-14-8(7)4-1-5-13/h2-3,6H,1,4H2
- InChI Key: MKKLYYISKZOUGZ-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CN=C1CCC#N)(F)F
Computed Properties
- Exact Mass: 200.05613272g/mol
- Monoisotopic Mass: 200.05613272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 36.7Ų
3-3-(trifluoromethyl)pyridin-2-ylpropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1942866-0.05g |
3-[3-(trifluoromethyl)pyridin-2-yl]propanenitrile |
2122526-51-4 | 0.05g |
$851.0 | 2023-09-17 | ||
| Enamine | EN300-1942866-0.1g |
3-[3-(trifluoromethyl)pyridin-2-yl]propanenitrile |
2122526-51-4 | 0.1g |
$892.0 | 2023-09-17 | ||
| Enamine | EN300-1942866-0.25g |
3-[3-(trifluoromethyl)pyridin-2-yl]propanenitrile |
2122526-51-4 | 0.25g |
$933.0 | 2023-09-17 | ||
| Enamine | EN300-1942866-0.5g |
3-[3-(trifluoromethyl)pyridin-2-yl]propanenitrile |
2122526-51-4 | 0.5g |
$974.0 | 2023-09-17 | ||
| Enamine | EN300-1942866-1.0g |
3-[3-(trifluoromethyl)pyridin-2-yl]propanenitrile |
2122526-51-4 | 1g |
$1014.0 | 2023-05-26 | ||
| Enamine | EN300-1942866-2.5g |
3-[3-(trifluoromethyl)pyridin-2-yl]propanenitrile |
2122526-51-4 | 2.5g |
$1988.0 | 2023-09-17 | ||
| Enamine | EN300-1942866-5.0g |
3-[3-(trifluoromethyl)pyridin-2-yl]propanenitrile |
2122526-51-4 | 5g |
$2940.0 | 2023-05-26 | ||
| Enamine | EN300-1942866-10.0g |
3-[3-(trifluoromethyl)pyridin-2-yl]propanenitrile |
2122526-51-4 | 10g |
$4360.0 | 2023-05-26 | ||
| Enamine | EN300-1942866-1g |
3-[3-(trifluoromethyl)pyridin-2-yl]propanenitrile |
2122526-51-4 | 1g |
$1014.0 | 2023-09-17 | ||
| Enamine | EN300-1942866-5g |
3-[3-(trifluoromethyl)pyridin-2-yl]propanenitrile |
2122526-51-4 | 5g |
$2940.0 | 2023-09-17 |
3-3-(trifluoromethyl)pyridin-2-ylpropanenitrile Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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